10.1039/B404028G | The effect of surface species on the rate of H sorption into nanostructured Pd

The effect of surface species on the rate of H sorption into nanostructured Pd

Physical Chemistry Chemical Physics Pub Date: 2004-05-11 DOI: 10.1039/B404028G

Abstract

Studies of the hydrogen region of nanostructured H₁-e Pd films in 1 M sulfuric acid in the presence of crystal violet, or when small amounts of Pt are deposited on to the surface, show that the adsorption of hydrogen onto the metal surface is suppressed but that at the same time the kinetics of absorption of hydrogen into the Pd to form the β-hydride are significantly enhanced suggesting that the strongly adsorbed hydrogen on the Pd surface acts as a blocking layer for absorption of hydrogen into the Pd lattice.

Share View Original Text

Recommended Literature

[1] Legal notes Analyst, 1937,62, 458-460 10.1039/AN9376200458
[2] Ultra-thin Ni@nitrogen-doped polyaniline-derived carbon composites with broadband electromagnetic wave absorption Yan Wang,Guiyang Xian,Chongmei Wu,Zhaolin Zhu,Zhenying Liu,Ling Bing KongNew J. Chem., 2023,47, 17032-17041 10.1039/D3NJ02064A
[3] Relationships between luminescence properties and polyhedron distortion in Ca9−x−y−zMgxSryBazCe(PO4)7:Eu2+,Mn2+† Chao Wang,Zhijun Wang,Panlai Li,Jinge Cheng,Zhenling Li,Miaomiao Tian,Yuansheng Sun,Zhiping YangJ. Mater. Chem. C, 2017,5, 10839-10846 10.1039/C7TC02833D
[4] Determination of indole in shrimps by differential-pulse voltammetry in an emulsified medium Analyst, 1990,115, 869-871 10.1039/AN9901500869
[5] Highly flexible dual-mode anti-counterfeiting designs based on tunable multi-band emissions and afterglow from chromium-doped aluminates† Huanxin Yang,Weiren Zhao,Enhai Song,Rui Yun,Hao Huang,Jingzhou Song,Jiyou Zhong,Hui Zhang,Zhaogang Nie,Yang LiJ. Mater. Chem. C, 2020,8, 16533-16541 10.1039/D0TC04469E
[6] Aluminum borate nanowires from the pyrolysis of polyaminoborane precursors† Van An Du,Titel Jurca,George R. Whittell,Ian MannersDalton Trans., 2016,45, 1055-1062 10.1039/C5DT03324A
[7] Three-dimensional interior analyses on periodically banded spherulites of poly(dodecamethylene terephthalate)† E. M. Woo,S. M. ChangCrystEngComm, 2018,20, 1935-1944 10.1039/C7CE02226C
[8] Intramolecular dealkylation of chelating diamines with Ru(ii) complexes M. Esther Morilla,Galanda Morfes,M. Carmen Nicasio,Tomás R. Belderrain,M. Mar Díaz-Requejo,Claudia Graiff,Antonio Tiripicchio,Roberto Sánchez-Delgado,Pedro J. PérezChem. Commun., 2002, 1848-1849 10.1039/B205078A
[9] A thermal desorption ion mobility spectrometer for the measurement of anticoagulant rodenticide diphacinone in beverages via in situ acid-assisted conversion Xin Wang,Weiguo Wang,Haiyang LiAnal. Methods, 2015,7, 1104-1109 10.1039/C4AY02501F
[10] Construction of single-cell arrays and assay of cell drug resistance in an integrated microfluidic platform† Long Pang,Wenming Liu,Chang Tian,Juan Xu,Tianbao Li,Shu-Wei ChenLab Chip, 2016,16, 4612-4620 10.1039/C6LC01000H

Journal Name：Physical Chemistry Chemical Physics

Research Products

N-Boc-D-glutamic Acid 5-tert-Butyl Ester

CAS no.: 104719-63-3
5-(Trifluoromethyl)pyridine-2,3-diamine

CAS no.: 107867-51-6
COCODIMONIUM HYDROXYPROPYL HYDROLYZED WHEAT PROTEIN

CAS no.: 130381-04-3
4-oxopiperidine-3-carbonitrile

CAS no.: 19166-75-7
4-Chloro-1-methyl-1H-pyrazole-3-carbaldehyde

CAS no.: 175204-81-6
Benzene,1-methoxy-4-[(trimethylsilyl)methyl]-

CAS no.: 17988-20-4
DEAC, SE

CAS no.: 139346-57-9
4,4'-Dichlorodiphenyltrichloroethane-13C12

CAS no.: 104215-84-1
Carbamic acid,[(4-aminophenyl)sulfonyl]-, methyl ester, monopotassium salt (9CI)

CAS no.: 14089-43-1
9H-Purine,9-(3-O-acetyl-5-O-benzoyl-2-deoxy-2-fluoro-b-D-arabinofuranosyl)-2,6-dichloro-

CAS no.: 103884-99-7